(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C16H17N3O4S/c1-9-4-5-10(23-3)14-15(9)24-16(18(14)2)17-11(20)8-19-12(21)6-7-13(19)22/h4-5H,6-8H2,1-3H3
• InChI Key: JEDQLFQJHOMSLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N(C(=NC(=O)CN3C(=O)CCC3=O)S2)C
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C16H17N3O4S and its molecular weight is 347.39. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Synthesis

• Crystal Structure Analysis : The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been analyzed, contributing to the understanding of molecular configurations in this class of compounds (Galushchinskiy, Slepukhin, & Obydennov, 2017).

• Anticancer Properties : Compounds including thiazole derivatives have been synthesized and demonstrated reasonable anticancer activity against various cancer types, showing high activity against melanoma-type cell lines (Duran & Demirayak, 2012).

Biological Activities

• Antiproliferative Activity : Pyridine-linked thiazole derivatives have shown promising anticancer activity, with certain compounds displaying significant activity against liver and breast cancer cell lines (Alqahtani & Bayazeed, 2020).

• Antioxidant and Anti-Inflammatory Compounds : N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related derivatives have shown good antioxidant and anti-inflammatory activity, making them potential therapeutic agents (Koppireddi et al., 2013).

• Adenosine A(3) Receptor Antagonists : Structural modifications of related acetamide compounds have led to potent and selective adenosine A(3) receptor antagonists, beneficial for therapeutic purposes (Press et al., 2004).

• Antimicrobial Activity : Some new heterocycles incorporating related acetamide moieties have shown antimicrobial properties, indicating potential for antimicrobial therapies (Bondock et al., 2008).

• Hypoglycemic Activity : Novel acetamide derivatives have demonstrated significant hypoglycemic activity, which could be useful in diabetes research (Nikaljea, Choudharia, & Une, 2012).